2-[(1-Chloro-2,2,2-trifluoroethyl)thio]pyridine

• Molecular Formula: C7H5ClF3NS
• Molecular Weight: 227.64 g/mol
• IUPAC Name: 2-(1-chloro-2,2,2-trifluoroethyl)sulfanylpyridine
• InChI: InChI=1S/C7H5ClF3NS/c8-6(7(9,10)11)13-5-3-1-2-4-12-5/h1-4,6H
• InChI Key: HLTBONPVFIBKGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SC(C(F)(F)F)Cl

Description

2-[(1-Chloro-2,2,2-trifluoroethyl)thio]pyridine is a halogenated pyridine derivative featuring a sulfur-linked 1-chloro-2,2,2-trifluoroethyl substituent. This compound is synthesized via the Julia olefination procedure, utilizing the stable reagent 2-((1-chloro-2,2,2-trifluoroethyl)sulfonyl)benzothiazole, which is prepared from benzothiazole-2-thiol and halothane (CF₃CCl₃) . The chloro-trifluoroethyl group confers unique electronic and steric properties, making the compound valuable in synthesizing trifluoroalkylidene derivatives for agrochemical or pharmaceutical applications .

Preparation Methods

The synthesis of 2-[(1-Chloro-2,2,2-trifluoroethyl)thio]pyridine typically involves the reaction of pyridine with 1-chloro-2,2,2-trifluoroethanethiol under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions, including temperature and solvent, can vary depending on the desired yield and purity of the product .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and high yield .

Chemical Reactions Analysis

2-[(1-Chloro-2,2,2-trifluoroethyl)thio]pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or other reduced forms using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles, such as amines or alkoxides.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-[(1-Chloro-2,2,2-trifluoroethyl)thio]pyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it valuable in the development of new chemical entities.

Biology: The compound is used in proteomics research to study protein interactions and functions. It can act as a probe to investigate biochemical pathways.

Medicine: Research into potential therapeutic applications of this compound is ongoing

Industry: The compound is used in the production of specialty chemicals and materials, particularly those requiring fluorinated components.

Mechanism of Action

The mechanism of action of 2-[(1-Chloro-2,2,2-trifluoroethyl)thio]pyridine involves its interaction with specific molecular targets. The compound can bind to proteins and enzymes, altering their activity and function. This interaction can affect various biochemical pathways, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Variations

The target compound differs from other pyridine thioethers in its substitution pattern. Key analogs include:

• Aryl-substituted thioethers : e.g., 2-(p-tolylthio)pyridine, 2-((4-(trifluoromethyl)phenyl)thio)pyridine (). These feature aromatic substituents, offering planar rigidity and π-π interactions, unlike the branched alkyl-halogen group in the target compound .
• Triazole-linked thioethers: e.g., 4-(5-((3-fluorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)pyridine (5q, ).
• Sulfonyl/difluoro-substituted analogs : e.g., 2-((difluoro(phenylsulfonyl)methyl)thio)pyridine () and 2-(2-((trifluoromethyl)thio)phenyl)pyridine (). These exhibit electron-withdrawing groups, altering reactivity .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Synthesis Yield (%)
2-[(1-Chloro-2,2,2-trifluoroethyl)thio]pyridine	C₇H₅ClF₃NS	239.63	Not reported	Not reported
2-(p-Tolylthio)pyridine ()	C₁₂H₁₁NS	201.29	Not reported	High (specific yield unreported)
4-(5-((3-Fluorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)pyridine (5q, )	C₂₀H₁₅FN₄S	362.42	146–148	86
2-((Difluoro(phenylsulfonyl)methyl)thio)pyridine ()	C₁₂H₉F₂NO₂S₂	301.34	Not reported	Not reported
2-(2-((Trifluoromethyl)thio)phenyl)pyridine ()	C₁₂H₈F₃NS	255.26	Not reported	Not reported

Key Observations :

• The target compound’s molecular weight (239.63 g/mol) is intermediate between simpler aryl-thioethers (e.g., 201.29 g/mol for 2-(p-tolylthio)pyridine) and bulkier triazole derivatives (e.g., 362.42 g/mol for 5q) .
• The chloro-trifluoroethyl group likely increases lipophilicity compared to aryl substituents, enhancing membrane permeability in biological systems.